Cas no 57878-27-0 (Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-)

Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl- structure
57878-27-0 structure
Product Name:Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
CAS No:57878-27-0
MF:C22H18O2
MW:314.377126216888
CID:343891
PubChem ID:12233897
Update Time:2025-04-19

Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl- Chemical and Physical Properties

Names and Identifiers

    • (3-benzoyl-2,4-dimethylphenyl)-phenylmethanone
    • Methanone, (2,4-dimethyl-1,3-phenylene)bis[phenyl-
    • 57878-27-0
    • DTXSID90481642
    • Inchi: 1S/C22H18O2/c1-15-13-14-19(21(23)17-9-5-3-6-10-17)16(2)20(15)22(24)18-11-7-4-8-12-18/h3-14H,1-2H3
    • InChI Key: IOTJWKDFCBSKES-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C(C)=CC=C(C(C2C=CC=CC=2)=O)C=1C

Computed Properties

  • Exact Mass: 314.13074
  • Monoisotopic Mass: 314.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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